Cas no 1431360-85-8 ((1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine, trans)

• Product Name: (1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine, trans
• CAS No: 1431360-85-8
• MF: C₇H₈BrNS
• MW: 218.114119529724
• CID: 5802572
• PubChem ID: 91647608
• Update Time: 2025-06-23

(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine, trans Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine, trans
• SCHEMBL17164853
• AKOS026741788
• EN300-192083
• rac-(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine
• (1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine
• starbld0007842
• EN300-1896186
• 1820580-30-0
• 1431360-85-8

• Inchi： 1S/C7H8BrNS/c8-7-2-1-6(10-7)4-3-5(4)9/h1-2,4-5H,3,9H2/t4-,5-/m1/s1
• InChI Key： YOZWARUYCJJUCK-RFZPGFLSSA-N
• SMILES： BrC1=CC=C([C@@H]2C[C@H]2N)S1

Computed Properties

• Exact Mass: 216.95608g/mol
• Monoisotopic Mass: 216.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine, trans

Introduction to (1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine, trans (CAS No. 1431360-85-8)

(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine, trans (CAS No. 1431360-85-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropanamines and is characterized by the presence of a bromothiophene moiety, which imparts specific chemical and biological properties.

The trans configuration of the cyclopropane ring in this compound is particularly noteworthy, as it can influence the compound's reactivity and interactions with biological targets. The (1R,2R) stereochemistry further adds to its complexity and specificity, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have explored the potential of (1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine, trans in various therapeutic areas. One of the key areas of interest is its role as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are implicated in numerous diseases. The ability of this compound to modulate GPCR activity could open new avenues for the treatment of conditions such as neurodegenerative disorders, cardiovascular diseases, and psychiatric disorders.

In addition to its potential as a GPCR ligand, (1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine, trans has been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, and compounds that can effectively reduce inflammation without significant side effects are highly sought after. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for anti-inflammatory therapies.

The synthesis of (1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine, trans involves several steps that require precise control over stereochemistry and functional group manipulation. One common approach involves the use of organometallic reagents and stereoselective catalysis to achieve the desired configuration. The bromothiophene moiety can be introduced through a variety of reactions, including coupling reactions with boronic acids or other suitable reagents.

From a pharmacological perspective, the trans configuration of the cyclopropane ring in (1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine is believed to contribute to its favorable pharmacokinetic properties. Studies have shown that this configuration can enhance the compound's solubility and bioavailability, which are critical factors for effective drug delivery. Additionally, the bromine atom in the thiophene ring can influence the compound's metabolic stability and binding affinity to target proteins.

In terms of safety and toxicity, preliminary assessments suggest that (1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine, trans exhibits a favorable safety profile at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in human subjects. These studies will also help to identify any potential side effects or contraindications associated with its use.

The future prospects for (1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine, trans are promising. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic potential while minimizing any adverse effects. Collaborative efforts between chemists, biologists, and clinicians are essential to advance this compound from the laboratory bench to clinical trials and ultimately to market approval.

In conclusion, (1R,2R)-2-(5-bromothiophen-2-yl)cyclopropan-1-amine, trans (CAS No. 1431360-85-8) represents an exciting area of research in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound has the potential to make significant contributions to the field of drug discovery.